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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxybenzoic Acid

Cat. No.: B042784 Get Quote

Essential Safety and Handling Guide for 2-
Fluoro-4-hydroxybenzoic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Fluoro-4-hydroxybenzoic
Acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
2-Fluoro-4-hydroxybenzoic Acid is a chemical compound that requires careful handling due

to its potential health hazards. The primary risks associated with this substance are irritation to

the skin, eyes, and respiratory system.[1][2][3] Some safety data sheets also indicate it may be

harmful if swallowed.[4]

Below is a summary of its hazard classifications.
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 1 / 2

H318/H319: Causes serious

eye damage/irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][5]

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[4]

Signal Word: Warning or Danger[1]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense

against exposure to 2-Fluoro-4-hydroxybenzoic Acid.[6][7] Since the compound is a solid

powder, measures must be taken to avoid dust formation and inhalation.[1][8]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles / Face Shield

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[1][9] A

face shield offers additional

protection against splashes.[5]

[6]

Skin Chemical-Resistant Gloves

Handle with chemical-

impermeable gloves (e.g.,

nitrile, neoprene).[1][10]

Gloves must be inspected

before use and changed

immediately if contaminated.[1]

[4]

Protective Clothing

Wear a lab coat, long-sleeved

shirts, and pants.[8] For larger

quantities or risk of splashing,

fire/flame resistant and

impervious clothing or

coveralls are recommended.[1]

Respiratory Respirator

Use only in a well-ventilated

area.[1][5] If dust is generated

or exposure limits are

exceeded, use a full-face

respirator with an appropriate

particulate filter.[1][8][11]

Feet Closed-Toe Shoes

Safety shoes or chemical-

resistant boots with non-slip

soles should be worn in the

laboratory.[5][8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.fishersci.com/store/msds?partNumber=AAB2534006&productDescription=4-FLRO-3-HYDRXYBENZOIC+AC+9+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-3-43.pdf
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.fishersci.ca/store/msds?partNumber=AC441890010&productDescription=3-fluoro-4-hydroxybenzoic-acid-95-thermo-scientific&language=en&countryCode=CA
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-3-43.pdf
https://www.echemi.com/sds/2-fluoro-4-hydroxybenzoic-acid-temppid160705008964.html
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://healthybean.org/ppe-for-chemical-handling-a-quick-guide/
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2629-3-43.pdf
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is essential for safety.

Operational Protocol:

Engineering Controls: Always handle 2-Fluoro-4-hydroxybenzoic Acid in a well-ventilated

area, preferably within a chemical fume hood, to minimize dust and vapor inhalation.[1][5]

Safe Handling:

Avoid the formation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[1][3]

Wash hands and face thoroughly after handling.[3][9]

Use non-sparking tools to prevent ignition.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from strong oxidizing agents and incompatible materials.[5][9]

Store in a locked-up area.[1]

Spill Management and Disposal Plan:

Spill Containment:

Evacuate personnel from the immediate area.[1]

Wear full PPE, including respiratory protection, before addressing the spill.[5]

Prevent dust from spreading.[3] Do not let the chemical enter drains.[1]

Sweep or shovel the spilled solid into a suitable, closed container for disposal.[5][12]
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Disposal:

Dispose of contents and containers at an approved waste disposal plant in accordance

with local, regional, and national regulations.[1][9]

Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Emergency First-Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, provide

artificial respiration and seek immediate medical

attention.[1][2][9]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice.[1][2][3]

Eye Contact

Rinse cautiously and thoroughly with water for

several minutes.[1][2] Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention, preferably

from an ophthalmologist.

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical advice if you feel unwell.[2][5]

Diagrams
Caption: Safe Handling Workflow for 2-Fluoro-4-hydroxybenzoic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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